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Compound of Interest

Compound Name: 1-Methylbutyl acetate

CAS No.: 626-38-0

Cat. No.: B179418

Get Quote

This technical guide provides a comprehensive overview of sec-amyl acetate, tailored for

researchers, scientists, and professionals in drug development. It covers its chemical identity,

physicochemical properties, synthesis, applications, and detailed safety and handling

protocols.

Chemical Identification
sec-Amyl acetate is an organic compound classified as an ester.[1] It is a colorless liquid with a

mild, banana-like odor.[1][2][3] This compound is formed through the esterification of sec-amyl

alcohol (2-pentanol) with acetic acid.[1]

Table 1: Chemical Identifiers for sec-Amyl Acetate
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Identifier Value

CAS Number 626-38-0[1][2][4][5][6][7][8]

Preferred IUPAC Name Pentan-2-yl acetate[1][3]

Synonyms

1-Methylbutyl acetate, 2-Pentanol acetate, 2-

Pentyl ester of acetic acid, Acetic acid, 2-pentyl

ester[1][2][4][5][6][7][9]

Molecular Formula C₇H₁₄O₂[2][6]

InChI
InChI=1S/C7H14O2/c1-4-5-6(2)9-7(3)8/h6H,4-

5H2,1-3H3[1][3]

SMILES CCCC(C)OC(C)=O[1][3]

RTECS Number AJ2100000[4][7]

DOT ID 1104[4][7]

Physicochemical Properties
The physical and chemical properties of sec-amyl acetate are critical for its application as a

solvent and in other chemical processes. It is a flammable liquid and is slightly soluble in water.

[10]

Table 2: Physicochemical Data for sec-Amyl Acetate
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Property Value

Molecular Weight 130.18 g/mol [10]

Appearance Colorless liquid[1][2]

Odor Mild, like bananas[1][3]

Boiling Point 133 °C (271.4 °F) at 760 mmHg[10]

Melting Point -70.8 °C (-95.4 °F)[1][10]

Density 0.861 to 0.866 g/mL at 20 °C (68 °F)[10]

Vapor Pressure 7 mmHg at 20 °C[1][10]

Flash Point 32 °C (89 °F)[1][10]

Autoignition Temperature 380 °C (716 °F)[1]

Solubility in Water Slight[10]

Explosive Limits 1% (Lower), 7.5% (Upper)[1][10]

Synthesis and Reaction Pathway
sec-Amyl acetate is synthesized via the Fischer esterification of 2-pentanol (sec-amyl alcohol)

and acetic acid. This reaction is typically catalyzed by a strong acid, such as sulfuric acid. The

process involves the protonation of the acetic acid, followed by nucleophilic attack by the

alcohol, and subsequent dehydration to form the ester.
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Caption: Synthesis of sec-Amyl Acetate via Fischer Esterification.

Applications in Research and Development
The primary application of sec-amyl acetate is as a solvent. Its properties make it suitable for a

range of materials relevant to research and industrial processes.

Solvent: It is used as a solvent for nitrocellulose, ethyl cellulose, various cements, lacquers,

and leather finishes.[3]

Formulation Component: It is found in nail enamels, plastic wood, textile sizing, and printing

compounds.[3]

Chemical Intermediate: While not a primary role, its ester functionality allows it to be a

starting material for transesterification reactions or hydrolysis back to its constituent alcohol

and acid.

For drug development professionals, its utility lies primarily in formulation and purification

processes where a solvent with its specific polarity and evaporation rate is required.

Safety and Handling
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sec-Amyl acetate is a flammable liquid and poses several health hazards upon exposure.[9]

[10] Proper handling and personal protective equipment (PPE) are mandatory.

Table 3: Occupational Exposure Limits

Organization Limit Type Value

OSHA PEL TWA (8-hour) 125 ppm (650 mg/m³)[2]

NIOSH REL TWA (up to 10-hour) 125 ppm (650 mg/m³)[2]

ACGIH TLV TWA (8-hour) 50 ppm (266 mg/m³)[2]

ACGIH TLV STEL (15-minute) 100 ppm (532 mg/m³)[2]

NIOSH IDLH
Immediately Dangerous to Life

or Health
1000 ppm[2][5]

Health Hazards:

Inhalation: Vapors can irritate the respiratory tract, and high concentrations may cause

central nervous system depression, leading to dizziness, headache, and drowsiness.[7][9]

[11]

Skin Contact: May cause irritation and defatting of the skin, leading to dryness or cracking.[9]

Eye Contact: Causes irritation, redness, and pain.[9]

Ingestion: May cause gastrointestinal irritation.[11]

Fire Hazards:

Flammability: sec-Amyl acetate is a flammable liquid with a flash point of 32°C.[9] Vapors

can form explosive mixtures with air.[9]

Extinguishing Media: Use alcohol-resistant foam, powder, or carbon dioxide. Water may be

ineffective.[9][10]

Incompatibilities: Reacts with strong oxidizers, nitrates, alkalis, and acids.[7][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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